Cas no 56620-19-0 (Benzenemethanesulfonic acid, 4-acetylphenyl ester)

• Product Name: Benzenemethanesulfonic acid, 4-acetylphenyl ester
• CAS No: 56620-19-0
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 348335
• PubChem ID: 71444614
• Update Time: 2025-04-19

Benzenemethanesulfonic acid, 4-acetylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonic acid, 4-acetylphenyl ester
• (4-acetylphenyl) phenylmethanesulfonate
• DTXSID60853377
• 4-Acetylphenyl phenylmethanesulfonate
• 56620-19-0

• Inchi： 1S/C15H14O4S/c1-12(16)14-7-9-15(10-8-14)19-20(17,18)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： BYOMMUXOPHLVJK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(=O)(=O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 290.06132
• Monoisotopic Mass: 290.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44